- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 3404-65-7 (3-methyl-3-hexene (c,t))
3-methyl-3-hexene (c,t) structure
3-methyl-3-hexene (c,t) Properties
Names and Identifiers
-
- 3-methyl-3-hexene (c,t)
- 3-Hexene, 3-methyl
- 3-Methyl-3-hexene
- 3-methylhex-3-ene
- 3-Hexene, 3-methyl-
-
Computed Properties
- 98.10962
- 0
- 0
- 2
- 98.10955
- 7
- 51.1
- 0
- 0
- 0
- 1
- 0
- 1
- 3.2
- 0
Experimental Properties
- 0
- 1.414
- 93.4°C at 760 mmHg
- °C
- 0.714
3-methyl-3-hexene (c,t) Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
3-methyl-3-hexene (c,t) Raw materials
3-methyl-3-hexene (c,t) Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- (16327-38-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
3-methyl-3-hexene (c,t) Related Literature
-
1. Heterogeneous catalytic hydrogenation of allenes over supported palladium: selectivity, stereoselectivity, and regioselectivityLeslie Crombie,Peter A. Jenkins,David A. Mitchard J. Chem. Soc. Perkin Trans. 1 1975 1081
-
2. 111. A development in olefin synthesis: the reaction of some allylic mesitoates with aliphatic Grignard reagentsG. M. C. Higgins,B. Saville,M. B. Evans J. Chem. Soc. 1965 702
-
Yun Li,Liming Wang Phys. Chem. Chem. Phys. 2014 16 17908
-
4. Fluoro-olefin chemistry. Part 14. Preparation and photochemical rearrangement of some acyclic perfluoroalkyl and polyfluoroalkyl olefinsRoy Fields,Robert N. Haszeldine,Itsumaro Kumadaki J. Chem. Soc. Perkin Trans. 1 1982 2211
-
5. Metal catalysis in organic reactions. Part II. Products and stereochemical aspects of the isomerization of heptenes by the tri-isobutyl-aluminium–bis-N-methylsalicylideneaminenickel systemGiampaolo Giacomelli,Rita Menicagli,Luciano Lardicci J. Chem. Soc. Perkin Trans. 1 1976 1904
-
Virendra K. Bhatia,Vidya B. Kapoor,Sneh K. Chopra Analyst 1990 115 253
-
7. Additive bond-energy scheme for the calculation of enthalpies of formation of hydrocarbons including geminal H–H termsDerek W. Smith J. Chem. Soc. Faraday Trans. 1996 92 1141
-
8. Photochemical isomerisation of perfluoroalkyl olefinsAnthony N. Bell,Roy Fields,Robert N. Haszeldine,Itsumaro Kumadaki J. Chem. Soc. Chem. Commun. 1975 866
-
Jiahua Zhu,Hongbo Gu,Sowjanya B. Rapole,Zhiping Luo,Sameer Pallavkar,Neel Haldolaarachchige,Tracy J. Benson,Thomas C. Ho,Jack Hopper,David P. Young,Suying Wei,Zhanhu Guo RSC Adv. 2012 2 4844
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10. Synthesis of (Z,E)- and (Z,Z)-α-farnesenes and -homofarnesenesE. David Morgan,Lorna D. Thompson J. Chem. Soc. Perkin Trans. 1 1985 399
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